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Compound of Interest

Compound Name: S-(+)-GABOB

Cat. No.: B1674389

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like S-(+)-GABOB ((S)-
(+)-4-Amino-3-hydroxybutanoic acid). This guide provides essential, immediate safety and
logistical information, including detailed operational and disposal plans, to foster a secure and
efficient research environment.

Understanding the Compound: Key Data

While specific occupational exposure limits (OELS) for S-(+)-GABOB are not readily
established, a conservative approach, treating it as a potentially hazardous substance and
minimizing exposure, is recommended. The following table summarizes key physical and
chemical properties to inform safe handling procedures.
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Property Value Reference
Molecular Formula CaH9NOs3 [1112]
Molecular Weight 119.12 g/mol [1][2]
White to off-white crystalline
Appearance ] [1103114]
solid/powder
Melting Point 207-212 °C [5]
Solubility Soluble in water [3]
Short term (days to weeks) at
Storage 0 - 4°C; Long term (months to [1]

years) at -20°C.

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to prevent exposure when handling S-

(+)-GABOB.

Equipment

Specification

Purpose

Eye Protection

Chemical safety goggles or

eyeshields

Protects eyes from dust

particles and splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound.

Body Protection

Laboratory coat

Protects skin and clothing from

contamination.

Respiratory Protection

Dust mask (e.g., N95)

Required when handling the
solid compound in a manner

that may generate dust.

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a standardized operational plan minimizes the risk of exposure and ensures the
integrity of the experiment.

. Preparation:

Ensure the work area, typically a chemical fume hood or a well-ventilated space, is clean
and uncluttered.

Assemble all necessary equipment and reagents.

Don the appropriate personal protective equipment as outlined in the table above.

. Weighing and Aliquoting:

If working with the solid form, perform weighing and aliquoting in a fume hood or a
designated area with local exhaust ventilation to minimize dust inhalation.

Use a spatula for transferring the solid. Avoid creating dust clouds.

If preparing a solution, add the solid S-(+)-GABOB to the solvent slowly.

. Experimental Use:

Handle all solutions containing S-(+)-GABOB with care to avoid splashes and aerosol
formation.
Keep containers with S-(+)-GABOB closed when not in use.

. Post-Experiment:

Decontaminate all surfaces and equipment that have come into contact with S-(+)-GABOB.
Remove PPE carefully to avoid contaminating skin or clothing.
Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan: Managing S-(+)-GABOB Waste

Proper disposal of S-(+)-GABOB and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

For Small Quantities (typically < 10g in a laboratory setting):

o Neutralization (for aqueous solutions): While S-(+)-GABOB is not a strong acid or base,
ensure the pH of the waste solution is neutral (pH 6-8) before disposal. Adjust with a dilute
acid or base as necessary.
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o Sewer Disposal (Check Local Regulations): If permitted by your institution and local
regulations for non-hazardous chemical waste, small quantities of the neutralized aqueous
solution can be flushed down the sanitary sewer with copious amounts of water (at least a
20-fold excess of water).[6]

e Solid Waste: Uncontaminated, empty containers should be rinsed with a suitable solvent
(e.g., water), and the rinsate disposed of as chemical waste. The rinsed container can then
be disposed of in the regular laboratory trash.

For Large Quantities or When In-Lab Treatment is Not Feasible:

o Waste Collection:

o Collect waste S-(+)-GABOB (solid or in solution) in a clearly labeled, sealed, and
compatible waste container.

o Do not mix with other chemical waste unless compatibility has been confirmed.

e Licensed Waste Disposal:

o Arrange for the disposal of the chemical waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor.

o Provide the waste manifest with the full chemical name and quantity.

The following diagram illustrates the decision-making workflow for the safe disposal of S-(+)-
GABOB.
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S-(+)-GABOB Disposal Workflow

S-(+)-GABOB Waste Generated
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Caption: Workflow for the safe disposal of S-(+)-GABOB.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1674389?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these safety and logistical guidelines, research professionals can handle S-(+)-
GABOB responsibly, ensuring personal safety and environmental protection while advancing
their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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